Cas no 1185547-15-2 (N-(3-fluorobenzyl)-N-methylguanidine sulfate)

• Product Name: N-(3-fluorobenzyl)-N-methylguanidine sulfate
• CAS No: 1185547-15-2
• MF: C₉H₁₄FN₃O₄S
• MW: 279.28856420517
• MDL: MFCD11841295
• CID: 4576278
• Update Time: 2025-10-29

N-(3-fluorobenzyl)-N-methylguanidine sulfate Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorobenzyl)-N-methylguanidine sulfate
• 1-[(3-fluorophenyl)methyl]-1-methylguanidine;sulfuric acid
• 1-(3-Fluorobenzyl)-1-methylguanidine sulfate

• MDL： MFCD11841295
• Inchi： 1S/C9H12FN3.H2O4S/c1-13(9(11)12)6-7-3-2-4-8(10)5-7;1-5(2,3)4/h2-5H,6H2,1H3,(H3,11,12);(H2,1,2,3,4)
• InChI Key： LVZJSXRDDXIXQK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.FC1=CC=CC(=C1)CN(C(=N)N)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Topological Polar Surface Area: 136

N-(3-fluorobenzyl)-N-methylguanidine sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-fluorobenzyl)-N-methylguanidine sulfate

Introduction to N-(3-fluorobenzyl)-N-methylguanidine sulfate (CAS No. 1185547-15-2)

N-(3-fluorobenzyl-N-methylguanidine sulfate) is a specialized compound with significant applications in the field of pharmaceuticals and chemical research. This compound, identified by its CAS number 1185547-15-2, has garnered attention due to its unique chemical structure and potential biological activities. The presence of a fluorobenzyl group and a methylguanidine moiety makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's structure is characterized by a guanidine core, which is known for its ability to interact with biological targets such as enzymes and receptors. The introduction of a fluorobenzyl group enhances its lipophilicity, making it more suitable for membrane-bound interactions. This feature has been exploited in the development of novel drug candidates targeting neurological and inflammatory disorders.

In recent years, N-(3-fluorobenzyl-N-methylguanidine sulfate) has been studied for its potential role in modulating immune responses. Research indicates that the compound can interact with various immune receptors, leading to altered cytokine production and immune cell activation. These findings have opened up new avenues for the development of immunomodulatory therapies, particularly in the context of autoimmune diseases and chronic inflammation.

The synthesis of N-(3-fluorobenzyl-N-methylguanidine sulfate) involves multi-step organic reactions, including condensation and sulfation processes. The fluorobenzyl group is typically introduced through nucleophilic substitution reactions, where a fluorinated benzyl halide reacts with a guanidine derivative. The subsequent methylation and sulfation steps further refine the compound's structure, enhancing its stability and solubility properties.

One of the most compelling aspects of N-(3-fluorobenzyl-N-methylguanidine sulfate) is its potential in drug discovery. The compound's ability to mimic natural bioactive molecules has made it a valuable scaffold for designing new therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in cancer progression. The fluorine atom's electronic properties also contribute to the compound's binding affinity, making it an attractive candidate for structure-activity relationship studies.

The pharmacokinetic profile of N-(3-fluorobenzyl-N-methylguanidine sulfate) has been extensively evaluated in preclinical studies. These studies have revealed that the compound exhibits moderate bioavailability and a reasonable half-life, suggesting its potential for therapeutic use. Additionally, its sulfated form enhances water solubility, which is crucial for oral and intravenous administration.

In conclusion, N-(3-fluorobenzyl-N-methylguanidine sulfate) (CAS No. 1185547-15-2) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further development in immunomodulation and anti-cancer therapies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of modern medicine.